Cas no 94991-72-7 ((S)-1-(2,6-Dimethylphenoxy)propan-2-amine)

(S)-1-(2,6-Dimethylphenoxy)propan-2-amine is a chiral amine compound featuring a 2,6-dimethylphenoxy substituent. Its stereospecific structure makes it valuable as an intermediate in pharmaceutical synthesis, particularly for the development of enantiomerically pure active ingredients. The compound’s rigid aromatic moiety and amine functionality enhance its utility in asymmetric catalysis and ligand design. High purity grades are available, ensuring consistency in research and industrial applications. Its stability under standard conditions and well-defined stereochemistry facilitate precise control in synthetic routes. This compound is particularly relevant in the synthesis of cardiovascular and central nervous system (CNS) targeting agents, where chirality plays a critical role in biological activity.
(S)-1-(2,6-Dimethylphenoxy)propan-2-amine structure
94991-72-7 structure
Product Name:(S)-1-(2,6-Dimethylphenoxy)propan-2-amine
CAS No:94991-72-7
MF:C11H17NO
MW:179.258783102036
CID:813790
PubChem ID:185376
Update Time:2025-05-27

(S)-1-(2,6-Dimethylphenoxy)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(2,6-Dimethylphenoxy)propan-2-amine
    • (-)-Mexiletine
    • S-(+)-Mexiletine
    • AKOS017516995
    • CHEMBL146855
    • 2-Propanamine, 1-(2,6-dimethylphenoxy)-, (2S)-
    • D-MEXILETINE
    • Mexiletine, (S)-
    • (S)-MEXILETINE
    • CAS-1267397
    • NCGC00016989-01
    • EN300-2952757
    • 2-PROPANAMINE, 1-(2,6-DIMETHYLPHENOXY)-, (S)-
    • BDBM50135884
    • UNII-UZX645YZ46
    • Lopac-M-2727
    • 94991-72-7
    • (2S)-1-(2,6-dimethylphenoxy)propan-2-amine
    • NCGC00015659-01
    • SCHEMBL13046569
    • (+)-MEXILETINE
    • UZX645YZ46
    • (2S)-1-(2,6-DIMETHYLPHENOXY)-2-PROPANAMINE
    • (S)-2-(2,6-Dimethyl-phenoxy)-1-methyl-ethylamine
    • MEXILETINE, (+)-
    • (S)-1-(2,6-DIMETHYLPHENOXY)PROPAN-2-AMINE HCL
    • NS00116142
    • MDL： MFCD16301995
    • Inchi： 1S/C11H17NO/c1-8-5-4-6-9(2)11(8)13-7-10(3)12/h4-6,10H,7,12H2,1-3H3/t10-/m0/s1
    • InChI Key： VLPIATFUUWWMKC-JTQLQIEISA-N
    • SMILES： O(C1C(C)=CC=CC=1C)C[C@H](C)N

Computed Properties

  • Exact Mass: 179.13100
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 271.5±28.0 °C at 760 mmHg
  • Flash Point: 112.2±17.3 °C
  • PSA: 35.25000
  • LogP: 2.72970
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(S)-1-(2,6-Dimethylphenoxy)propan-2-amine Security Information

(S)-1-(2,6-Dimethylphenoxy)propan-2-amine Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(S)-1-(2,6-Dimethylphenoxy)propan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019145954-1g
(S)-1-(2,6-Dimethylphenoxy)propan-2-amine
 94991-72-7 95%
1g
 $316.80 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1750299-1g
(s)-1-(2,6-Dimethylphenoxy)propan-2-amine
 94991-72-7 98%
1g
 ￥2394.00 2024-04-24
Enamine
EN300-2952757-0.05g
(2S)-1-(2,6-dimethylphenoxy)propan-2-amine
 94991-72-7
0.05g
 $2755.0 2023-06-01

(S)-1-(2,6-Dimethylphenoxy)propan-2-amine Production Method

(S)-1-(2,6-Dimethylphenoxy)propan-2-amine Related Literature

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